Cas no 1805512-46-2 (2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine)

• Product Name: 2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine
• CAS No: 1805512-46-2
• MF: C₈H₈F₄N₂
• MW: 208.156135559082
• CID: 4989875
• Update Time: 2025-10-23

2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8F4N2/c9-6-2-5(8(10,11)12)1-4(3-13)7(6)14/h1-2H,3,13-14H2
• InChI Key： FACITONYNLVOBC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(CN)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.6
• Topological Polar Surface Area: 52

Additional information on 2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine

Exploring the Properties and Applications of 2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine (CAS No. 1805512-46-2)

In the realm of fine chemicals and pharmaceutical intermediates, 2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine (CAS No. 1805512-46-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its fluoro and trifluoromethyl substituents, plays a pivotal role in modern organic synthesis, particularly in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated benzylamines", "applications of trifluoromethylated compounds", and "CAS 1805512-46-2 supplier", reflecting the growing demand for this specialized chemical.

The molecular structure of 2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine incorporates both an amino group and a benzylamine moiety, making it a valuable building block for drug discovery. Its fluorinated components enhance metabolic stability and bioavailability, traits highly sought after in pharmaceutical design. Recent trends in AI-driven drug development have highlighted the importance of such fluorinated intermediates, as evidenced by searches for "AI in fluorinated compound optimization" and "machine learning for benzylamine derivatives". These keywords underscore the intersection of cutting-edge technology and traditional chemical innovation.

From a synthetic perspective, CAS 1805512-46-2 serves as a key precursor in the preparation of agrochemicals, liquid crystals, and advanced materials. Its trifluoromethyl group contributes to lipophilicity, a property critical for membrane permeability in bioactive compounds. Industry forums often discuss queries like "scale-up of fluorinated benzylamine production" and "green chemistry approaches for trifluoromethylated amines", indicating a shift toward sustainable manufacturing practices. The compound's stability under various conditions makes it particularly attractive for researchers exploring "high-temperature applications of aromatic amines".

Quality control and analytical characterization of 2-Amino-3-fluoro-5-(trifluoromethyl)benzylamine remain crucial topics, with frequent searches for "HPLC methods for fluorinated amines" and "NMR analysis of benzylamine derivatives". The presence of both amino and fluoro functionalities requires specialized analytical techniques, driving innovation in spectroscopic methodologies. Regulatory compliance also features prominently in discussions, particularly regarding "REACH certification for fluorinated compounds" and "handling guidelines for benzylamine derivatives".

Looking toward future applications, CAS 1805512-46-2 shows promise in material science, particularly in the development of fluorinated polymers with enhanced thermal stability. The compound's potential in electronic materials has sparked interest, as seen in searches for "conductive materials from trifluoromethylated aromatics". As the chemical industry continues to emphasize sustainable fluorination methods, this benzylamine derivative stands at the forefront of innovation, bridging traditional organic chemistry with emerging technological demands.